Cas no 1172067-55-8 (1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro-
• CAS No: 1172067-55-8
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 835133
• PubChem ID: 68761394
• Update Time: 2025-06-09

1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro-
• 4-Fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine
• AT25311
• 1172067-55-8
• CS-0004478
• UXUPQAWSLCHGJF-UHFFFAOYSA-N
• SCHEMBL3723388

• Inchi： 1S/C7H4FN3O2/c8-4-1-2-9-7-6(4)5(3-10-7)11(12)13/h1-3H,(H,9,10)
• InChI Key： UXUPQAWSLCHGJF-UHFFFAOYSA-N
• SMILES： FC1C=CN=C2C=1C(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.02875454g/mol
• Monoisotopic Mass: 181.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro-

Introduction to 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- (CAS No. 1172067-55-8): Applications and Recent Research Developments

The compound 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- (CAS No. 1172067-55-8) represents a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a fused pyrrole-pyridine core with a fluoro and nitro substituent, has garnered considerable attention due to its structural versatility and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its framework makes it a promising candidate for further exploration in drug discovery and therapeutic development.

1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- is particularly notable for its role as a key intermediate in synthesizing various bioactive molecules. The fluoro substituent at the 4-position enhances the lipophilicity and metabolic stability of the compound, while the nitro group at the 3-position serves as a versatile handle for further functionalization. These structural features have made it an attractive scaffold for designing novel compounds with enhanced pharmacological properties.

In recent years, significant advancements have been made in understanding the pharmacological relevance of 1H-Pyrrolo[2,3-b]pyridine derivatives. Studies have demonstrated that modifications in this scaffold can lead to compounds with potent activity against a range of targets, including kinases, receptors, and enzymes involved in critical biological pathways. The fluoro-nitro motif has been particularly effective in improving binding affinity and selectivity, making these derivatives valuable for developing targeted therapies.

One of the most compelling aspects of 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- is its potential application in oncology research. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on various cancer-related kinases, such as EGFR and VEGFR. The fluoro group's ability to enhance binding interactions with these targets has been exploited to develop more potent and selective inhibitors. Furthermore, the nitro group can be reduced to an amine under specific conditions, allowing for further derivatization and tailoring of pharmacokinetic properties.

The integration of computational chemistry and high-throughput screening has accelerated the discovery of novel 1H-Pyrrolo[2,3-b]pyridine-based drug candidates. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures for improved efficacy. These computational approaches have complemented traditional synthetic strategies, enabling researchers to rapidly identify promising candidates for further validation.

Recent research has also highlighted the importance of 1H-Pyrrolo[2,3-b]pyridine derivatives in addressing neurological disorders. Studies suggest that certain analogs of this compound exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. The ability of these derivatives to cross the blood-brain barrier has opened new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing byproduct formation. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining synthetic routes and enhancing scalability.

In conclusion,1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-3-nitro- (CAS No. 1172067-55-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an ideal scaffold for developing novel bioactive molecules with applications across multiple therapeutic areas. Continued exploration into its derivatives promises to yield innovative treatments for a variety of human diseases.